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Compound of Interest

Compound Name:
1-(3-Amino-4-

bromophenyl)ethanone

Cat. No.: B1349132 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1-(3-Amino-4-bromophenyl)ethanone

For Researchers, Scientists, and Drug Development
Professionals
This guide provides comprehensive safety and handling information for 1-(3-Amino-4-
bromophenyl)ethanone (CAS No: 37148-51-9), a key intermediate in organic synthesis.

Adherence to these protocols is critical for ensuring personnel safety and maintaining

experimental integrity.

Chemical and Physical Properties
1-(3-Amino-4-bromophenyl)ethanone is a solid compound used in various synthetic

applications.[1][2][3] Its key properties are summarized below.
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Property Value Source

Molecular Formula C₈H₈BrNO [2][3]

Molecular Weight 214.06 g/mol [2][3]

Appearance Solid [2][3]

Melting Point 114-118 °C [1][2][3]

CAS Number 37148-51-9 [2][3]

Hazard Identification and GHS Classification
This compound presents several health hazards. The Globally Harmonized System (GHS)

classification provides a clear warning of its potential risks.

Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement
Code

Description

Acute Toxicity,

Oral

GHS07

(Exclamation

Mark)

Warning H302
Harmful if

swallowed.[2]

Skin

Sensitization

GHS07

(Exclamation

Mark)

Warning H317

May cause an

allergic skin

reaction.[2]

Skin Irritation

GHS07

(Exclamation

Mark)

Warning H315
Causes skin

irritation.[4]

Serious Eye

Irritation

GHS07

(Exclamation

Mark)

Warning H319
Causes serious

eye irritation.[4]
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Strict adherence to the following protocols is mandatory when handling 1-(3-Amino-4-
bromophenyl)ethanone.

Engineering Controls and Ventilation
Primary Handling: All work must be conducted in a certified chemical fume hood to avoid

inhalation of dust or vapors.[5][6]

Safety Stations: Ensure that eyewash stations and safety showers are unobstructed and

located close to the workstation.[5][7]

Ventilation System: Use a local exhaust system if any dust or aerosol is expected to be

generated.[6]

Personal Protective Equipment (PPE)
Eye Protection: Wear tight-sealing safety goggles or a face shield (European Standard

EN166).[5][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[6][8]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an organic vapor filter.[5][8]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[6][8] Prevent dust formation and

dispersion.[6] Wash hands and face thoroughly after handling.[5][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] Keep

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[5][7]
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The following diagram illustrates the standard workflow for safely managing 1-(3-Amino-4-
bromophenyl)ethanone from receipt to disposal.

Preparation & Planning

Chemical Handling

Cleanup & Disposal

Review SDS & Protocols

Verify Fume Hood Operation

Assemble All Required PPE

Transfer Compound to Fume Hood

Begin Work

Weigh Compound in Ventilated Enclosure

Perform Synthetic Steps

Securely Cap All Containers

Decontaminate Glassware & Surfaces

End Experiment

Segregate Waste (Solid & Liquid)

Dispose of Waste via Approved Plant

Remove & Dispose of PPE Properly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for handling 1-(3-Amino-4-bromophenyl)ethanone.

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell.[5][6][9]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

If skin irritation or a rash occurs, seek medical

advice.[5][6][8]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. If eye irritation persists, get

medical attention.[5][6][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and then drink plenty of water. Never give

anything by mouth to an unconscious person.

Get immediate medical attention.[5][8]

Accidental Release Measures
Spills: Use personal protective equipment.[6] Sweep up the solid material, taking care not to

disperse dust, and collect it into a suitable, closed container for disposal.[6][7] Prevent the

product from entering drains.[6]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7][9]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5][7]

Hazardous Combustion Products: Thermal decomposition can release carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen halides.[5][7]

Emergency Response Logic
The following diagram outlines the decision-making process for responding to an incident.
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Caption: Decision tree for emergency response procedures.

Toxicological and Ecological Information
Toxicological Information: The toxicological properties have not been fully investigated.[5][8]

It is known to be harmful if swallowed and may cause skin sensitization.[2]
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Ecological Information: Do not empty into drains.[5] The environmental impact of this product

has not been fully investigated. Persistence is unlikely based on available information for

similar compounds.[5]

Disposal Considerations
Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[5]

[9] Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[5]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1349132#safety-and-handling-precautions-for-1-3-
amino-4-bromophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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